N-(3-methoxyphenyl)-3-{1-[(6-oxo-1,6-dihydropyridin-3-yl)carbonyl]piperidin-4-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "N-(3-methoxyphenyl)-3-{1-[(6-oxo-1,6-dihydropyridin-3-yl)carbonyl]piperidin-4-yl}propanamide" often involves multi-step chemical processes, focusing on achieving specific pharmacological activities. For instance, Ueda et al. (1991) reported the synthesis of related compounds, emphasizing the structure-activity relationships for gastric acid antisecretory activity (Ueda et al., 1991).
Molecular Structure Analysis
Molecular structure analysis, including 1H- and 13C-NMR spectroscopy, and X-ray crystallography, is crucial for characterizing compounds. Jimeno et al. (2003) conducted a detailed study on fentanyl and its analogue, employing these techniques to elucidate their molecular structures (Jimeno et al., 2003).
Chemical Reactions and Properties
Chemical reactions involving "N-(3-methoxyphenyl)-3-{1-[(6-oxo-1,6-dihydropyridin-3-yl)carbonyl]piperidin-4-yl}propanamide" and its analogues can be complex. Studies like those conducted by Redda et al. (1979), exploring the quaternization and sodium borohydride reduction of related compounds, shed light on their chemical behavior and potential for pharmacological activity (Redda et al., 1979).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline form, are key to understanding the compound's behavior in biological systems. Studies focusing on related compounds often employ spectroscopic and crystallographic techniques for this purpose, as seen in the work by Al-Refai et al. (2016), who detailed the synthesis, characterization, and crystal structure analysis of a structurally similar molecule (Al‐Refai et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity with biological targets, stability under physiological conditions, and interaction with enzymes or receptors, are critical for the development of therapeutic agents. The synthesis and evaluation of molecules like those by Kumar et al. (2004) provide insights into these aspects through in vitro and in vivo studies (Kumar et al., 2004).
properties
IUPAC Name |
N-(3-methoxyphenyl)-3-[1-(6-oxo-1H-pyridine-3-carbonyl)piperidin-4-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4/c1-28-18-4-2-3-17(13-18)23-20(26)7-5-15-9-11-24(12-10-15)21(27)16-6-8-19(25)22-14-16/h2-4,6,8,13-15H,5,7,9-12H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHGNUEFVMBFBGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCC2CCN(CC2)C(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-3-{1-[(6-oxo-1,6-dihydropyridin-3-yl)carbonyl]piperidin-4-yl}propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.